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Compound of Interest

Compound Name: Fenagon

. Get Quote

Cat. No.: B1222464

A degree of ambiguity exists between the terms "Fenagon" and "Phenergan.” To ensure
comprehensive safety and operational guidance, this document provides information for both a
chemical compound identified as Fenagon and the pharmaceutical drug Phenergan
(promethazine HCI). Researchers, scientists, and drug development professionals should
carefully identify their specific substance to ensure adherence to the correct disposal protocols.

Fenagon (CAS 52671-26-8)

Fenagon is identified as (2-butoxy-2-oxoethyl) 2-(2,4-dichlorophenoxy)acetate[1]. Due to the
limited availability of specific disposal protocols for this compound, the following guidance is
based on general best practices for the disposal of laboratory chemicals and hazardous waste
regulations.

Chemical and Physical Properties of Fenagon

Property Value

Molecular Formula

C14H16CI205[1]

Molecular Weight 335.2 g/mol [1]
2-butoxy-2-oxoethyl) 2-(2,4-
IUPAC Name (_ Y ¥ 2-(
dichlorophenoxy)acetate[1]
CAS Number 52671-26-8[2]
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Experimental Protocols for Disposal of Fenagon

The proper disposal of Fenagon, as with any laboratory chemical, must adhere to federal,
state, and local regulations. The following steps provide a general protocol for its disposal as a
potentially hazardous waste.

Step 1: Hazardous Waste Determination

The first crucial step is to determine if the waste is hazardous. This can be done through
knowledge of the waste's characteristics or through testing[3][4]. Given that Fenagon contains
chlorinated compounds, it should be treated as hazardous waste unless confirmed otherwise
by a certified laboratory. Hazardous waste is typically categorized by characteristics such as
ignitability, corrosivity, reactivity, and toxicity[3][4].

Step 2: Segregation and Storage

e Segregation: Do not mix Fenagon waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office. Improper mixing
can lead to dangerous chemical reactions.

o Storage: Store Fenagon waste in a designated, well-ventilated, and secure area. The
storage container must be compatible with the chemical, in good condition, and kept closed
except when adding waste[3]. The container must be clearly labeled as "Hazardous Waste"
and include the chemical name ("Fenagon" or "(2-butoxy-2-oxoethyl) 2-(2,4-
dichlorophenoxy)acetate™) and the accumulation start date.

Step 3: Personal Protective Equipment (PPE)

When handling Fenagon waste, appropriate PPE should be worn. Based on general laboratory
safety for handling chlorinated organic compounds, this should include:

 Nitrile gloves
o Safety glasses or goggles
e Alab coat

Step 4: Arrange for Licensed Disposal
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Hazardous waste must be disposed of through a licensed hazardous waste management
facility[5]. Your institution's EHS office will have established procedures for the collection and
disposal of chemical waste. Contact them to schedule a pickup. Do not dispose of Fenagon
down the drain or in regular trash[5].

Step 5: Manifesting and Record Keeping

For off-site transport and disposal, a hazardous waste manifest is required. This document
tracks the waste from its point of generation to its final disposal ("cradle to grave")[5][6]. The
generator of the waste is ultimately responsible for its proper disposal[5]. Maintain all records of
waste determination, storage, and disposal for at least three years[3].

Phenergan (Promethazine HCI)

Phenergan is the brand name for the drug promethazine hydrochloride, a phenothiazine
derivative with antihistaminic, sedative, and antiemetic properties[7][8]. The disposal of
pharmaceutical waste is regulated to prevent environmental contamination and potential

misuse.
Property Value
Molecular Formula C17H20N2S-HCI[7]
Molecular Weight 320.88 g/mol [7][9]
Appearance White t.o faint yellow, practically odorless,
crystalline powder[7][9]
Solubility Freely soluble in water and soluble in alcohol[7]
CAS Number 58-33-3 (for Promethazine HCI)[9]

Experimental Protocols for Disposal of Phenergan

The following protocols are based on guidelines from the U.S. Food and Drug Administration
(FDA) and the Drug Enforcement Administration (DEA) for the disposal of unused medicines.

Option 1: Drug Take-Back Programs (Preferred Method)
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The most environmentally sound and safest method for disposing of unused Phenergan is
through a drug take-back program[10][11]. These programs collect and safely dispose of
unwanted medicines.

o Locate a Collection Site: Many pharmacies, hospitals, and law enforcement agencies have
permanent drug drop-off boxes[11]. The DEA also sponsors National Prescription Drug Take-
Back Days[12]. You can find authorized collection sites through the DEA's website[12].

o Mail-Back Programs: Some pharmacies and organizations offer prepaid mail-back envelopes
for medication disposal[10].

Option 2: At-Home Disposal (if a take-back program is not available)

If a take-back program is not accessible, Phenergan can be disposed of in the household trash
with the following precautions to prevent accidental ingestion or misuse[10][13].

e Do Not Crush: Do not crush tablets or capsules[10][13].

e Mix with an Undesirable Substance: Remove the medication from its original container and
mix it with an unpalatable substance such as used coffee grounds, dirt, or cat litter[11][12]
[13]. This makes the medication less appealing to children and pets and unrecognizable to
anyone who may go through the trash.

e Seal in a Container: Place the mixture in a sealable plastic bag, empty can, or other
container to prevent the medication from leaking or breaking out of a garbage bag[11][12].

o Dispose of in Trash: Throw the sealed container in your household trash.

» Remove Personal Information: Before disposing of the empty prescription bottle or
packaging, scratch out all personal information from the label to protect your privacy[12][13].

Important Note on Flushing: Phenergan is not on the FDA's "flush list"[10][13]. Do not flush
Phenergan down the toilet or pour it down the sink, as this can lead to water contamination[14].

Visualizing the Disposal Process

The following diagram illustrates the general decision-making workflow for the disposal of a
laboratory chemical like Fenagon.
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Chemical Waste Disposal Workflow

Start: Unused Chemical
(e.g., Fenagon)

Step 1: Hazardous Waste
Determination

Is the waste hazardous?

Step 2: Segregate and
Store in Labeled Container

Dispose as non-hazardous waste
per institutional guidelines

Step 3: Wear Appropriate
PPE

Step 4: Arrange for Disposal
with Licensed Facility

Step 5: Complete Hazardous
Waste Manifest

End: Proper Disposal
and Record Keeping

Click to download full resolution via product page

Caption: Decision workflow for proper disposal of laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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